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Compound of Interest

Compound Name: Quinomyecin C

Cat. No.: B1675163

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinomycin C is a member of the quinoxaline family of antibiotics and is known for its potent
antitumor properties.[1] Like its close analog Quinomycin A (also known as Echinomycin), it
functions as a DNA intercalating agent, inserting itself into the DNA double helix, which can
lead to the inhibition of DNA replication and RNA synthesis.[2][3][4] This mechanism of action
underlies its cytotoxic effects. Recent research has highlighted the role of the closely related
Quinomycin A in inhibiting Hypoxia-Inducible Factor-1 (HIF-1) and modulating the Notch
signaling pathway, making these compounds valuable tools in cancer research and drug
development.[5][6][7]

These application notes provide detailed protocols for the preparation, storage, and handling of
Quinomycin C stock solutions for routine laboratory use.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Quinomycin C is essential for its
proper handling and use in experimental settings.
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Property

Value

Reference

Molecular Formula

CssH72N12012S2

[8]

Molecular Weight 1157.37 g/mol [1]
Appearance Solid powder [1]
Purity >98% [1]

Solubility and Stability

Proper solubilization and storage are critical for maintaining the biological activity of

Quinomycin C.

Solvent Solubility Reference

DMSO Soluble [1]
Soluble (inferred from

DMF _ _ [9][10]
Quinomycin A)
Limited solubility (inferred from

Ethanol ) ) [9][10]
Quinomycin A)
Limited solubility (inferred from

Methanol _ , [9][10]
Quinomycin A)
Poor solubility (inferred from

Water [10]

Quinomycin A)

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL457450.htm
https://www.medkoo.com/products/40167
https://www.medkoo.com/products/40167
https://www.medkoo.com/products/40167
https://www.benchchem.com/product/b1675163?utm_src=pdf-body
https://www.medkoo.com/products/40167
https://www.mybiosource.com/antibiotic/quinomycin-a/651534
https://www.bioaustralis.com/product/quinomycin-a/
https://www.mybiosource.com/antibiotic/quinomycin-a/651534
https://www.bioaustralis.com/product/quinomycin-a/
https://www.mybiosource.com/antibiotic/quinomycin-a/651534
https://www.bioaustralis.com/product/quinomycin-a/
https://www.bioaustralis.com/product/quinomycin-a/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Storage Condition

Stability

Recommendation

Reference

Lyophilized Powder

>3 years at -20°C

Store in a dry, dark

environment.

[1]

Stock Solution (in
DMSO)

Long-term (months to

years) at -20°C

Aliguot to avoid
repeated freeze-thaw
cycles. Protect from
light.

[1][11]

Stock Solution (in
DMSO)

Short-term (days to
weeks) at 0-4°C

For immediate use.
Protect from light.

[1]

Experimental Protocols
Preparation of a 1 mM Quinomycin C Stock Solution in

DMSO

This protocol describes the preparation of a 1 mM stock solution of Quinomycin C, a common

starting concentration for in vitro experiments.

Materials:

e Quinomycin C powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated micropipettes and sterile tips

e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

e Pre-weighing Preparation: Before opening, bring the vial of Quinomycin C powder to room

temperature to prevent condensation of moisture.
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» Weighing Quinomycin C: Carefully weigh out 1.16 mg of Quinomycin C powder and
transfer it to a sterile microcentrifuge tube.

» Solubilization: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
Quinomycin C powder.

e Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Visually inspect the solution to ensure there are no visible particles.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock
undergoes.

o Storage: Store the aliquots at -20°C for long-term storage. For short-term use, a working
aliquot can be stored at 4°C for a few days, protected from light.

Workflow for Preparing Quinomycin C Stock Solution

The following diagram illustrates the general workflow for preparing a sterile stock solution of
Quinomycin C.
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Workflow for preparing Quinomycin C stock solution.
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Mechanism of Action: Inhibition of the Notch
Signaling Pathway

Quinomycin A, a close analog of Quinomycin C, has been shown to be a potent inhibitor of the
Notch signaling pathway, which is often dysregulated in cancer.[5][6] Quinomycin A can
downregulate the expression of Notch receptors (Notch1-4), their ligands (e.g., Jaggedl,
Jagged?2), and downstream target genes like Hes-1.[5][6][12] This inhibition of the Notch
pathway contributes to its anti-cancer and anti-cancer stem cell activity.[6] Given the structural
similarity, Quinomycin C is presumed to act through a similar mechanism.
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Inhibition of the Notch signaling pathway by Quinomycin C.
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Safety and Handling

Quinomyecin C is a potent cytotoxic agent and should be handled with care.

o Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves,
and safety glasses when handling Quinomycin C powder and solutions.

o Containment: Handle the powder in a chemical fume hood or a designated containment area
to avoid inhalation of dust.

» Disposal: Dispose of all waste materials contaminated with Quinomycin C according to your
institution's guidelines for cytotoxic waste.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional laboratory guidance and institutional safety protocols.
Researchers should always consult the relevant Safety Data Sheet (SDS) for Quinomycin C
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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